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Compound of Interest

Compound Name: Lefleuganan

Cat. No.: B10860345

Essential Safety and Handling Guide for
Leflunomide

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of Leflunomide
in a laboratory setting. Adherence to these procedural guidelines is essential for ensuring
personal safety and proper disposal.

Leflunomide is an immunosuppressive drug used in the treatment of rheumatoid and psoriatic
arthritis.[1] In a laboratory context, it is vital to handle this compound with care due to its
potential hazards, including hepatotoxicity and fetal harm.[2][3]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is the first line of defense against
exposure. The required PPE varies depending on the form of Leflunomide being handled.
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Task Required Personal Protective Equipment

Handling Intact Tablets - Suitable protective gloves (e.qg., nitrile)

- Double gloves are recommended[2].- Safety
glasses or goggles to protect from dust
exposure[2].- Approved respiratory protection
Handling Crushed or Broken Tablets (or powder  (e.g., half-facepiece air-purifying respirator with
form) a combination particulate/organic vapor
cartridge for quantities less than 1 kg)[4].- Full
protective suit with a hood or

disposable/washable coveralls[4].

- Eye protection, respiratory protective
] ) equipment, and suitable protective clothing
Cleaning Spills S )
should be worn if significant dust is

generated[2].

Safe Handling and Operational Plan

A systematic approach to handling Leflunomide minimizes risks. The following workflow
outlines the key steps from preparation to disposal.
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Preparation

Don Appropriate PPE

Ensure Adequate Ventilation

Proceed to Handling

Hangling
A J

Handle Intact Tablets

Handle Crushed/Powder Form
(in ventilated control device)

After Handling

Post-Handling
y

Wash Hands Thoroughly

Decontaminate Work Area

Final Steps

Disgosal

Dispose of Waste
(as per local regulations)

Dispose of Contaminated PPE
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Safe handling workflow for Leflunomide.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b10860345?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Procedural Steps:
e Preparation:

o Always wear the appropriate PPE as outlined in the table above before handling
Leflunomide.

o Work in a well-ventilated area. For handling crushed tablets or the powder form, a
ventilated control device such as a chemical fume hood is recommended.[2][4]

e Handling:

o Avoid creating dust if tablets are crushed or broken.[2]

o Do not get the substance in your eyes or on your skin.[2]

o After handling, wash your hands and any exposed skin thoroughly.[2]
o Storage:

o Keep the container tightly closed and protect it from light.[2]

o Store in a cool, well-ventilated area.[2]

Accidental Release and Exposure Plan

In the event of a spill or exposure, immediate action is critical.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.winthropus.com/docs/leflunomide%20tablets_winthrop%20feb%202017.pdf
https://cdn1.cobornsinc.com/web/intranet/pdf/2025/SafetyCenter/SDS-Pharmacy/leflunomide.pdf
https://www.winthropus.com/docs/leflunomide%20tablets_winthrop%20feb%202017.pdf
https://www.winthropus.com/docs/leflunomide%20tablets_winthrop%20feb%202017.pdf
https://www.winthropus.com/docs/leflunomide%20tablets_winthrop%20feb%202017.pdf
https://www.winthropus.com/docs/leflunomide%20tablets_winthrop%20feb%202017.pdf
https://www.winthropus.com/docs/leflunomide%20tablets_winthrop%20feb%202017.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Incident Immediate Action

1. Evacuate and keep people away from the
spill area.2. Wear appropriate PPE, including
respiratory protection.3. Moisten any dust with
Spill of Powder water before collection with a shovel or broom to
minimize airborne particles[2].4. Vacuum or
scoop up the material and place it in a suitable,

labeled container for disposal[2].

1. Immediately flush the skin with plenty of
_ water.2. Remove contaminated clothing and
Skin Contact ) S
shoes.3. Seek medical attention if irritation

develops and persists[2].

1. Immediately flush eyes with plenty of water
for at least 15 minutes.2. Remove contact

Eye Contact ] )
lenses if present and easy to do.3. Get medical

attention[2].

1. Move the individual to fresh air.2. If breathing
Inhalation is difficult, trained personnel should administer

oxygen.3. Seek medical attention[2].

1. Do NOT induce vomiting.2. Rinse mouth with
Ingestion water.3. Immediately call a poison center or

seek medical attention[2].

Disposal Plan
Proper disposal of Leflunomide and contaminated materials is essential to prevent
environmental contamination and accidental exposure.

General Guidance for Unused Medicines:

While specific institutional guidelines should always be followed, the U.S. Food and Drug
Administration (FDA) provides general recommendations for the disposal of unused medicines
if a take-back program is not available:
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e Do not flush unless specifically instructed to do so.

e Mix the medicine (do not crush tablets or capsules) with an unpalatable substance such as
dirt, cat litter, or used coffee grounds.[5][6]

o Place the mixture in a sealed container like a resealable plastic bag.[5][6]
e Throw away the container in your household trash.[5]

o Scratch out all personal information on the prescription label of the empty container to
protect your privacy.[5][6]

For laboratory waste, always follow your institution's hazardous waste disposal procedures.
Leflunomide is classified as a toxic solid, organic, n.o.s. for transport.[7]

Mechanism of Action

Leflunomide is an immunomodulatory drug that works by inhibiting the mitochondrial enzyme
dihydroorotate dehydrogenase (DHODH).[8][9] This enzyme is crucial for the de novo synthesis
of pyrimidine ribonucleotide uridine monophosphate (rUMP), a necessary component for DNA
and RNA synthesis.[8][10] By blocking DHODH, Leflunomide's active metabolite, A77 1726
(teriflunomide), halts the proliferation of rapidly dividing cells, particularly activated
lymphocytes, at the G1 phase of the cell cycle.[11][12]
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Leflunomide's Mechanism of Action
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Inhibition of DHODH by Leflunomide's active metabolite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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